Cas no 50809-53-5 ([(1R)-1-[(3R,4S)-3,4-dihydroxyoxolan-2-yl]-2-hydroxy-ethyl] hexanoate)

[(1R)-1-[(3R,4S)-3,4-dihydroxyoxolan-2-yl]-2-hydroxy-ethyl] hexanoate structure
50809-53-5 structure
Product Name:[(1R)-1-[(3R,4S)-3,4-dihydroxyoxolan-2-yl]-2-hydroxy-ethyl] hexanoate
CAS No:50809-53-5
MF:C12H22O6
MW:262.299484729767
CID:376158
PubChem ID:6452261
Update Time:2025-04-19

[(1R)-1-[(3R,4S)-3,4-dihydroxyoxolan-2-yl]-2-hydroxy-ethyl] hexanoate Chemical and Physical Properties

Names and Identifiers

    • [(1R)-1-[(3R,4S)-3,4-dihydroxyoxolan-2-yl]-2-hydroxy-ethyl] hexanoate
    • (4xi)-1,4-anhydro-5-O-hexanoyl-D-xylo-hexitol
    • [(1R)-1-[(3R,4S)-3,4-dihydroxyoxolan-2-yl]-2-hydroxyethyl] hexanoate
    • Sorbitan, hexanoate
    • 1,4-Anhydro-5-O-hexanoylhexitol
    • DTXSID00965044
    • NS00120453
    • 50809-53-5
    • EINECS 256-775-2
    • Inchi: 1S/C12H22O6/c1-2-3-4-5-10(15)18-9(6-13)12-11(16)8(14)7-17-12/h8-9,11-14,16H,2-7H2,1H3/t8-,9+,11+,12?/m0/s1
    • InChI Key: BNMOESQYPCJYSH-BWWCMOENSA-N
    • SMILES: O1C[C@@H]([C@H](C1[C@@H](CO)OC(CCCCC)=O)O)O

Computed Properties

  • Exact Mass: 262.14163842g/mol
  • Monoisotopic Mass: 262.14163842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.1
  • Topological Polar Surface Area: 96.2Ų
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